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Enoxacin Technical Support Center
Welcome to the Enoxacin Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals in successfully utilizing Enoxacin

in their experiments. Here you will find troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and key data presented in a clear and accessible

format.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of Enoxacin?

A1: Enoxacin is a fluoroquinolone antibiotic that functions by inhibiting bacterial DNA gyrase

(topoisomerase II) and topoisomerase IV.[1][2][3] These enzymes are essential for bacterial

DNA replication, transcription, repair, and recombination.[2][3] By inhibiting these enzymes,

Enoxacin blocks bacterial DNA replication, leading to bactericidal effects.[1][3][4]

Q2: What is the spectrum of activity for Enoxacin?

A2: Enoxacin is a broad-spectrum antibiotic effective against a wide range of Gram-positive

and Gram-negative bacteria.[1][2][4] It has shown activity against clinical isolates of

Staphylococcus aureus, Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa,

and Serratia marcescens.[5][6] However, it is generally less active against streptococci and

anaerobic bacteria like Bacteroides fragilis and Clostridium perfringens.[7][8]
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Q3: How does pH affect the activity of Enoxacin?

A3: The activity of Enoxacin is pH-dependent. It is generally more active at a neutral to slightly

alkaline pH (around pH 8) and less active in acidic conditions (around pH 6).[7][9][10] This is an

important consideration for in vitro experiments, as the pH of the culture medium can

significantly influence the observed Minimum Inhibitory Concentrations (MICs). The reduced

uptake of fluoroquinolones into bacterial cells at acidic pH is a likely mechanism for this

observation.[11]

Q4: Can metal ions interfere with Enoxacin's activity?

A4: Yes, the presence of multivalent metal ions such as Mg²⁺, Ca²⁺, Al³⁺, Fe³⁺, and Zn²⁺ can

decrease the in vitro availability and antibacterial activity of Enoxacin.[12][13][14] Enoxacin can

form chelates with these metal ions, which may reduce its absorption and efficacy.[12][13] This

interaction can lead to an increase in the MIC of Enoxacin for various microorganisms.[12]

Q5: What are the recommended solvents and storage conditions for Enoxacin?

A5: Enoxacin can be dissolved in organic solvents like DMSO and dimethylformamide.[5] For

aqueous solutions, it can be dissolved in PBS (pH 7.2) at a solubility of approximately 10

mg/ml, though it is not recommended to store the aqueous solution for more than one day.[5] It

is also soluble in 1M NaOH.[6][15] For long-term storage, Enoxacin powder should be stored at

-20°C and is stable for at least four years.[5] Stock solutions in DMSO can be stored at -80°C

for up to a year.[16]
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Issue Possible Cause(s) Recommended Solution(s)

Higher than expected MIC

values

pH of the medium: Enoxacin

activity is lower in acidic

conditions.[7][9]

Ensure the pH of your culture

medium is in the optimal range

(neutral to slightly alkaline).

Presence of metal ions:

Divalent or trivalent cations in

the medium can chelate

Enoxacin.[12][13]

Use a medium with low

concentrations of interfering

metal ions or consider using a

chelating agent (use with

caution as it may affect

bacterial growth).

Bacterial resistance: The

bacterial strain may have

developed resistance.[3][17]

Verify the susceptibility of your

bacterial strain. Consider

testing a reference strain.

Resistance can arise from

mutations in DNA gyrase or

topoisomerase IV genes.[17]

Precipitation of Enoxacin in

solution

Low solubility: The

concentration of Enoxacin may

exceed its solubility in the

chosen solvent or buffer.

Prepare a fresh stock solution

in an appropriate solvent like

DMSO or 1M NaOH before

diluting it into your aqueous

medium.[5][6] For aqueous

solutions, do not store for more

than a day.[5]

Inconsistent results between

experiments

Variability in experimental

conditions: Minor differences in

pH, inoculum size, or

incubation time can affect

results.[18]

Standardize all experimental

parameters, including medium

composition, pH, inoculum

density, and incubation

conditions.

Degradation of Enoxacin:

Improper storage of stock

solutions can lead to reduced

activity.

Store Enoxacin powder and

stock solutions at the

recommended temperatures

and protect from light.[5][16]
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Quantitative Data Summary
Table 1: In Vitro Activity of Enoxacin against Various Bacterial Isolates

Bacterial Species MIC₅₀ (mg/L) MIC₉₀ (mg/L)

Escherichia coli 0.12 ≤0.8

Klebsiella pneumoniae 0.25 ≤0.8

Pseudomonas aeruginosa 0.5 2 - 8

Staphylococcus aureus 1 2 - 4

Enterococcus faecalis - 16

Haemophilus influenzae - ≤0.25

Neisseria gonorrhoeae - ≤0.25

Data compiled from multiple sources.[5][7][19][20][21] MIC₅₀ and MIC₉₀ represent the minimum

inhibitory concentrations required to inhibit the growth of 50% and 90% of isolates, respectively.

Table 2: Physicochemical Properties of Enoxacin

Property Value

Molar Mass 320.32 g/mol [4]

Melting Point 220-224 °C[2][4]

Solubility in PBS (pH 7.2) ~10 mg/mL[5]

Solubility in DMSO ~0.1 - 32 mg/mL[5][16]

pKa 6.04 (Predicted)[6]

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) using Broth Microdilution
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This protocol is a standard method for determining the MIC of Enoxacin against a specific

bacterial strain.

Prepare Enoxacin Stock Solution: Dissolve Enoxacin powder in a suitable solvent (e.g.,

DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).

Prepare Bacterial Inoculum: Culture the bacterial strain overnight on an appropriate agar

plate. Resuspend several colonies in sterile saline or broth to match the turbidity of a 0.5

McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a

final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the Enoxacin

stock solution in cation-adjusted Mueller-Hinton Broth (or another suitable broth). The final

volume in each well should be 100 µL.

Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, resulting in a final

bacterial concentration of approximately 2.5 x 10⁵ CFU/mL.

Controls: Include a positive control (broth with bacteria, no Enoxacin) and a negative control

(broth only).

Incubation: Incubate the plate at 37°C for 18-24 hours.

Result Interpretation: The MIC is the lowest concentration of Enoxacin that completely

inhibits visible bacterial growth.

Visualizations
Signaling Pathway: Enoxacin's Mechanism of Action
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Caption: Mechanism of Enoxacin's antibacterial activity.
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.
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Caption: Key factors that can negatively impact Enoxacin's activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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